6-Chloro-2-(4-ethoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(4-ethoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C16H13ClO4/c1-2-21-16(20)11-8-6-10(7-9-11)12-4-3-5-13(17)14(12)15(18)19/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: KIWHZLLKSMRQFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C16H13ClO4
• DSSTOX Substance ID: DTXSID40691416
• Molecular Weight: 304.72 g/mol
• CAS No.: 1261916-20-4

Description

6-Chloro-2-(4-ethoxycarbonylphenyl)benzoic acid (6-CEPBA) is an organic compound with a molecular formula of C14H10ClO3. It has a melting point of 128-130°C and is soluble in organic solvents. 6-CEPBA is an important intermediate in the synthesis of a variety of pharmaceuticals and fine chemicals. It is also used in the synthesis of chiral compounds, which are important in the pharmaceutical industry.

Mechanism of Action

6-Chloro-2-(4-ethoxycarbonylphenyl)benzoic acid, 95% is an organic compound that acts as an intermediate in the synthesis of a variety of pharmaceuticals and fine chemicals. It is used in the synthesis of chiral compounds, which are important in the pharmaceutical industry. It is also used in the synthesis of a range of anti-cancer and anti-inflammatory compounds. The mechanism of action of 6-Chloro-2-(4-ethoxycarbonylphenyl)benzoic acid, 95% is not fully understood, but it is thought to act as a catalyst in the synthesis of these compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Chloro-2-(4-ethoxycarbonylphenyl)benzoic acid, 95% are not well understood. However, it is known that 6-Chloro-2-(4-ethoxycarbonylphenyl)benzoic acid, 95% is used in the synthesis of a range of anti-cancer and anti-inflammatory compounds, and it is thought to act as a catalyst in the synthesis of these compounds.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Chloro-2-(4-ethoxycarbonylphenyl)benzoic acid, 95% in laboratory experiments are that it is a relatively inexpensive compound and it is easy to synthesize. It is also a versatile compound, as it can be used in the synthesis of a range of pharmaceuticals and fine chemicals. One limitation of 6-Chloro-2-(4-ethoxycarbonylphenyl)benzoic acid, 95% is that its mechanism of action is not fully understood, so its use in laboratory experiments should be done with caution.

Future Directions

There are a number of potential future directions for the use of 6-Chloro-2-(4-ethoxycarbonylphenyl)benzoic acid, 95% in scientific research. It could be used in the synthesis of a range of new pharmaceuticals and fine chemicals, as well as in the synthesis of chiral compounds. It could also be used in the synthesis of compounds targeting other biological pathways, such as the MAPK and Wnt pathways. Additionally, further research into the biochemical and physiological effects of 6-Chloro-2-(4-ethoxycarbonylphenyl)benzoic acid, 95% could be undertaken in order to better understand its mechanism of action.

Synthesis Methods

The synthesis of 6-Chloro-2-(4-ethoxycarbonylphenyl)benzoic acid, 95% can be achieved through a two-step process. The first step is the reaction of 4-ethoxycarbonylphenylacetic acid with thionyl chloride in the presence of pyridine. This reaction forms the chloro-ester intermediate, which is then treated with sodium hydroxide to form 6-Chloro-2-(4-ethoxycarbonylphenyl)benzoic acid, 95%.

Scientific Research Applications

6-Chloro-2-(4-ethoxycarbonylphenyl)benzoic acid, 95% is used in a variety of scientific research applications. It has been used in the synthesis of chiral compounds, which are important in the pharmaceutical industry. It is also used in the synthesis of a variety of pharmaceuticals and fine chemicals. It has been used in the synthesis of a range of anti-cancer compounds, including those targeting the PI3K/AKT/mTOR pathway. 6-Chloro-2-(4-ethoxycarbonylphenyl)benzoic acid, 95% has also been used in the synthesis of a range of anti-inflammatory compounds, including those targeting the NF-κB pathway.